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Compound of Interest

Compound Name: Schisanwilsonin H

Cat. No.: B3026902

For Researchers, Scientists, and Drug Development Professionals

Introduction

Schisanwilsonin H is a dibenzocyclooctadiene lignan, a class of natural products known for
their diverse and potent biological activities. Isolated from the fruits of Schisandra wilsoniana, a
plant with a history in traditional medicine, Schisanwilsonin H has garnered interest within the
scientific community for its potential therapeutic applications. This technical guide provides a
comprehensive overview of the known physical and chemical properties of Schisanwilsonin
H, alongside details of its biological evaluation, with a focus on its anti-hepatitis B virus (HBV)
potential. Methodologies for key experiments are detailed to facilitate further research and
development.

Physicochemical Properties

The fundamental physical and chemical characteristics of Schisanwilsonin H are summarized
in the table below. These data are crucial for its identification, purification, and formulation in
research and development settings.
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Property Value Reference
Molecular Formula C30H3209 [1]
Molecular Weight 536.57 g/mol [1]
CAS Number 1181216-83-0 [1]
Appearance Amorphous powder [1]

Soluble in chloroform,
Solubility dichloromethane, ethyl [1]

acetate, DMSO, and acetone.

Optical Rotation

[a]2°D -8.5 (¢ 0.12, CHCI3)

Spectral Data

The structural elucidation of Schisanwilsonin H was accomplished through extensive

spectroscopic analysis. The key spectral data are presented below for reference.

Table 1. Spectroscopic Data for Schisanwilsonin H

Technique

Data

1H NMR

The proton nuclear magnetic resonance
spectrum reveals characteristic signals for the
dibenzocyclooctadiene lignan skeleton. Key
shifts include those for aromatic protons,

methoxy groups, and methyl groups.

13C NMR

The carbon-13 nuclear magnetic resonance
spectrum confirms the presence of 30 carbon
atoms, with signals corresponding to aromatic
carbons, methoxy carbons, and the carbons of

the cyclooctadiene ring.

Mass Spectrometry

High-resolution mass spectrometry (HRMS)

confirms the molecular formula C3oH320o9.
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Note: Detailed chemical shift assignments for *H and 3C NMR are available in the primary
literature and are essential for unambiguous identification.

Experimental Protocols
Isolation and Purification of Schisanwilsonin H

The following protocol outlines the general procedure for the isolation and purification of
Schisanwilsonin H from the fruits of Schisandra wilsoniana.

Workflow: Isolation and Purification of Schisanwilsonin H
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Dried and powdered fruits of S. wilsoniana

i

Extraction with 95% Ethanol

;

Concentration of the extract

i

Suspension in H20 and partition with EtOAc

i

EtOAC fraction

;

Silica gel column chromatography

i

Elution with a gradient of CHCl3-MeOH

i

Fraction collection and analysis by TLC

;

Further purification by Sephadex LH-20 and preparative HPLC

i

Pure Schisanwilsonin H

Click to download full resolution via product page

Caption: General workflow for the isolation of Schisanwilsonin H.
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Extraction: The air-dried and powdered fruits of Schisandra wilsoniana are extracted
exhaustively with 95% ethanol at room temperature.

Concentration: The resulting ethanol extract is concentrated under reduced pressure to yield
a crude residue.

Partitioning: The residue is suspended in water and partitioned successively with ethyl
acetate (EtOAC).

Column Chromatography: The EtOAc-soluble fraction is subjected to silica gel column
chromatography.

Gradient Elution: The column is eluted with a gradient solvent system, typically chloroform-
methanol, to separate the components based on polarity.

Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer
chromatography (TLC).

Final Purification: Fractions containing Schisanwilsonin H are combined and further purified
using Sephadex LH-20 column chromatography and/or preparative high-performance liquid
chromatography (HPLC) to yield the pure compound.

Structure Elucidation

The chemical structure of Schisanwilsonin H was determined using a combination of
spectroscopic techniques:

e 1H NMR and 3C NMR: One- and two-dimensional NMR experiments (COSY, HSQC, HMBC)
are performed to establish the connectivity of protons and carbons.

o Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
molecular weight and elemental composition.

o UV-Vis Spectroscopy: The UV spectrum is recorded to identify the chromophoric system
characteristic of the dibenzocyclooctadiene lignan scaffold.
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Biological Activity: Anti-Hepatitis B Virus (HBV)
Potential

Schisanwilsonin H, along with other lignans isolated from Schisandra wilsoniana, has been

evaluated for its potential to inhibit the hepatitis B virus.

Anti-HBV Assay Protocol

The following is a generalized protocol for assessing the anti-HBV activity of a compound using
the HepG2 2.2.15 cell line, a well-established in vitro model.

Workflow: In Vitro Anti-HBV Activity Assay
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Seed HepG2 2.2.15 cells in 96-well plates

A

Treat cells with various concentrations of Schisanwilsonin H

Y

Incubate for a defined period (e.g., 3 and 6 days)

\ v

Collect cell culture supernatant Assess cytotoxicity of the compound (e.g., MTT assay)

A

Extract viral DNA from supernatant

Y
Quantify HBsAg and HBeAg levels by ELISA Quantify HBV DNA by real-time PCR

A

Y

<

» Calculate ECso and CCso values [
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3026902?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026902?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2869246/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2869246/
https://www.benchchem.com/product/b3026902#physical-and-chemical-properties-of-schisanwilsonin-h
https://www.benchchem.com/product/b3026902#physical-and-chemical-properties-of-schisanwilsonin-h
https://www.benchchem.com/product/b3026902#physical-and-chemical-properties-of-schisanwilsonin-h
https://www.benchchem.com/product/b3026902#physical-and-chemical-properties-of-schisanwilsonin-h
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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